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Compound of Interest

Compound Name: ECO089

Cat. No.: B11834498

This guide provides crucial safety protocols and logistical information for the handling and
disposal of EC089, identified as ECBN Hydrochloride (CAS No. 1029890-89-8). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory operations.

Hazard Identification and Personal Protective
Equipment (PPE)

ECBN Hydrochloride is classified as an irritant, causing skin, eye, and respiratory irritation.[1]
While specific occupational exposure limits have not been established, a cautious approach is
mandatory.[1]

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards. A face shield
is required when there is a risk

of splashing.

To protect eyes from splashes
and airborne particles that can

cause serious irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., disposable nitrile gloves)

inspected before each use.

To prevent skin contact, which
can cause irritation.[1] Change
gloves immediately if

contaminated.

Body Protection

A laboratory coat (Nomex® or
similar flame-resistant material
recommended) buttoned to
cover as much skin as
possible. Long pants and
closed-toe, closed-heel shoes

are mandatory.

To protect the skin from
accidental spills and

contamination.[2]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
required. If airborne
concentrations are high or
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors/dusts

should be used.

To prevent respiratory tract
irritation from inhaling dust or

aerosols.[1][2]

First Aid and Emergency Procedures

Immediate action is critical in the event of exposure to ECBN Hydrochloride.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://aksci.com/sds/3863CR_SDS.pdf
https://aksci.com/sds/3863CR_SDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://aksci.com/sds/3863CR_SDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11834498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route Immediate Action

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Immediately flush the affected skin with plenty of
i soap and water for at least 15 minutes while
Skin Contact ) ) ) )
removing contaminated clothing. Seek medical

advice if irritation occurs or persists.[1]

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Remove
Eye Contact ]

contact lenses if present and easy to do so.

Seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Handling and Storage

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure the work area (preferably a chemical fume hood) is
clean and uncluttered. Verify that an eyewash station and safety shower are accessible.[3]

e Donning PPE: Put on all required PPE as specified in the table above.

e Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use
appropriate tools (e.g., spatula, weigh paper).

 In Solution: When dissolving the compound, add the solvent slowly to the solid. If the
process is exothermic, use an ice bath to control the temperature.

o Post-Handling: After use, thoroughly wash hands and any exposed skin.[1] Decontaminate
all surfaces and equipment.
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» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then lab coat, then eye protection).

Storage Plan

Parameter Requirement

Store in a cool, dry place.[1] Some suppliers

Temperature

recommend long-term storage at -20°C.
Container Keep container tightly closed.[1]
Location Store in a well-ventilated, locked-up area.[1]

Keep away from sources of ignition and
o incompatible materials (specific incompatibilities
Incompatibilities ) ] o
not listed, but avoid strong oxidizing agents as a

general precaution).

Disposal Plan

All waste containing ECBN Hydrochloride must be treated as hazardous waste.

e Segregation: Collect all solid waste (e.g., contaminated gloves, weigh paper, tips) and liquid
waste (e.g., unused solutions, rinsates) in separate, clearly labeled, and sealed hazardous
waste containers.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "ECBN Hydrochloride".

o Container Rinsing: Empty containers that held ECBN Hydrochloride must be triple-rinsed
with a suitable solvent. The first rinsate must be collected and disposed of as hazardous
waste.[4]

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed disposal company.[1] Do not dispose of down the
drain.
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Caption: Workflow for the safe handling of EC089 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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